Cas no 86204-17-3 (3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-on)

• Product Name: 3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-on
• CAS No: 86204-17-3
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• CID: 2031473
• PubChem ID: 11805069
• Update Time: 2025-05-22

3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-on Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-on
• 3,4-dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-one
• alpha.beta-Dioxy-alpha-methyl-gamma-oxymethyl-butyrolacton
• 2-C-Methyl-D-ribonoic acid-1,4-Lactone
• (3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-one
• 610-448-4
• AKOS006281432
• AS-18857
• EN300-298462
• 86204-17-3
• 2-C-Methyl-D-ribonoicacid-1,4-Lactone
• 2C-Methyl-D-ribono-1,4-lactone
• 2-C-Methyl-D-ribo-pentonic acid -lactone
• MM05250
• MI08546
• CS-0009885
• W16702
• MFCD07369541
• 2-C-Methyl-D-ribonic Acid gamma-Lactone
• AC8030
• DTXSID401305049
• D-Ribonic acid,2-C-methyl-, g-lactone
• (3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
• 2-C-Methyl-D-ribono-1,4-lactone
• 2-C-METHYL-DL-RIBONIC ACID GAMMA-LACTONE
• AC-25686
• 492-30-8
• (3R,4R,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)-3-METHYLOXOLAN-2-ONE
• rel-(3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
• SCHEMBL1825654
• 2,3-O-Isopropylidene-2-C-methyl-D-ribono-1,4-lactone

• Inchi： 1S/C6H10O5/c1-6(10)4(8)3(2-7)11-5(6)9/h3-4,7-8,10H,2H2,1H3/t3-,4-,6-/m1/s1
• InChI Key： WJBVKNHJSHYNHO-ZMIZWQJLSA-N
• SMILES： O1C([C@@](C)([C@@H]([C@H]1CO)O)O)=O

Computed Properties

• Exact Mass: 162.05282342Da
• Monoisotopic Mass: 162.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-on

3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-one (CAS No. 86204-17-3): A Comprehensive Overview

3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-one, commonly referred to by its CAS number 86204-17-3, is a unique organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its versatile chemical properties and potential biological activities. Recent advancements in analytical techniques and synthetic methodologies have further elucidated its structure, functionality, and utility.

The molecular structure of 3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-one is characterized by a dihydrofuran ring system with hydroxyl and hydroxymethyl substituents. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. Researchers have recently explored its role as a precursor in the synthesis of bioactive molecules, particularly in the pharmaceutical and food industries.

One of the most notable aspects of this compound is its biological activity. Studies have shown that 3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-one exhibits antioxidant properties, which are crucial in preventing oxidative stress-related diseases. Additionally, it has demonstrated potential as an anti-inflammatory agent, making it a promising candidate for drug development. Recent research has also highlighted its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.

In terms of synthesis, this compound can be derived from various natural sources or synthesized through chemical reactions. The most common methods involve the oxidation of precursor molecules or the modification of existing furan derivatives. Advances in green chemistry have enabled more sustainable production processes, reducing environmental impact while maintaining product quality.

The application of CAS No. 86204-17-3 extends beyond pharmaceuticals. It has found utility in the food industry as a natural flavor enhancer and stabilizer. Its ability to interact with taste receptors makes it valuable in developing health-conscious food products. Furthermore, in cosmetics, it is used as an ingredient to improve skin hydration and elasticity due to its moisturizing properties.

Recent studies have also explored the use of 3,4-Dihydroxy-5-hydroxymethyl-3-methyl-dihydro-furan-2-one in biodegradable materials. Its compatibility with enzymatic degradation processes makes it an eco-friendly alternative to traditional plastics. This aligns with global efforts to promote sustainability and reduce environmental pollution.

In conclusion, CAS No. 86204-17-3 stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical properties, coupled with recent research advancements, position it as a key player in both scientific innovation and industrial progress. As further studies unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to environmental science.